Cas no 851606-62-7 (Totrombopag choline)

• Product Name: Totrombopag choline
• CAS No: 851606-62-7
• MF: C₃₀H₃₅N₉O₃
• MW: 569.657405138016
• CID: 2807651
• Update Time: 2023-08-07

Totrombopag choline Chemical and Physical Properties

Names and Identifiers

• Totrombopag choline [USAN]
• Totrombopag choline (USAN)
• D09024
• Totrombopag choline

• Inchi： 1S/C25H22N8O2.C5H14NO/c1-14-10-11-19(12-15(14)2)33-25(35)22(16(3)30-33)27-26-21-9-5-8-20(23(21)34)17-6-4-7-18(13-17)24-28-31-32-29-24;1-6(2,3)4-5-7/h4-13,22,34H,1-3H3,(H,28,29,31,32);7H,4-5H2,1-3H3/q;+1/p-1/b27-26+;
• InChI Key： YFGIHHCCVXLZMA-JGUILPGDSA-M
• SMILES： OCC[N+](C)(C)C.O=C1C(C(C)=NN1C1=CC=C(C)C(C)=C1)/N=N/C1=CC=CC(=C1[O-])C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 7
• Complexity: 868
• Topological Polar Surface Area: 155